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Compound of Interest

Compound Name: 4-Fluorobenzamide

Cat. No.: B1200420

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 4-
Fluorobenzamide, a compound frequently utilized in medicinal chemistry and drug discovery.
The following sections detail the material's hazards, proper handling procedures, emergency
response, and disposal, drawing from authoritative safety data sheets (SDS).

Hazard Identification and Classification

4-Fluorobenzamide is classified as a hazardous substance. The Globally Harmonized System
of Classification and Labelling of Chemicals (GHS) provides the following classifications:

Acute Toxicity, Oral (Category 4)

Skin Irritation (Category 2)

Eye Irritation (Category 2A)

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System
GHS Pictograms:

Jalt text

Signal Word: Warning
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Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Quantitative Data Summary

The following tables summarize the key quantitative data for 4-Fluorobenzamide.

Table 1: Physical and Chemical Properties

Property Value

Molecular Formula C7HeFNO

Molecular Weight 139.13 g/mol

Appearance White to off-white crystalline powder
Melting Point 154-158 °C (309-316 °F)

Boiling Point 275.6 °C at 760 mmHg

Solubility Soluble in methanol and chloroform.
Vapor Pressure No data available

Vapor Density No data available

Relative Density No data available

Table 2: Toxicological Data
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Test Species Route Value

LD50 (Lethal Dose,

Rat Oral 681 mg/kg (Predicted)
50%)

LC50 (Lethal

Concentration, 50%)

No data available

Note: Toxicological data may be based on predictions or studies on similar compounds and
should be interpreted with caution.

Experimental Protocols

Detailed experimental protocols for the toxicological data cited are not typically provided in
standard Safety Data Sheets. The LD50 value presented is often derived from computational
models (e.g., QSAR - Quantitative Structure-Activity Relationship) or from standard acute oral
toxicity studies following OECD (Organisation for Economic Co-operation and Development)
guidelines, such as OECD Guideline 401 or 420. These studies generally involve administering
the substance to a group of animals (typically rats) at various dose levels and observing
mortality over a set period (usually 14 days).

Safe Handling and Storage

Adherence to proper handling and storage protocols is critical to minimize risk.
4.1. Handling:

o Work in a well-ventilated area, preferably in a chemical fume hood.

¢ Avoid creating dust. Use non-sparking tools.

o Wear appropriate personal protective equipment (PPE) as detailed in Section 5.
e Avoid contact with skin, eyes, and clothing.

e Do not breathe dust.

¢ Wash hands thoroughly after handling.
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4.2. Storage:

« Store in a tightly closed container.

o Keep in a cool, dry, and well-ventilated place.

o Store away from incompatible materials such as strong oxidizing agents.
Personal Protective Equipment (PPE)

The following PPE is recommended when handling 4-Fluorobenzamide:

o Eye/Face Protection: Use chemical safety goggles or a face shield.

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber), a lab coat, and other protective
clothing as necessary to prevent skin contact.

» Respiratory Protection: If dust is generated and ventilation is inadequate, use a NIOSH-
approved particulate respirator (e.g., N95 or better).

First Aid Measures

In case of exposure, follow these first aid measures immediately:

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.

» In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.
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o Specific Hazards Arising from the Chemical: Emits toxic fumes under fire conditions,
including carbon oxides, nitrogen oxides (NOx), and hydrogen fluoride.

o Special Protective Equipment for Firefighters: Wear self-contained breathing apparatus for
firefighting if necessary.

Accidental Release Measures

e Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid
breathing vapors, mist, or gas. Ensure adequate ventilation. Evacuate personnel to safe
areas.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

e Methods for Cleaning Up: Pick up and arrange for disposal without creating dust. Sweep up
and shovel. Keep in suitable, closed containers for disposal.

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 4-
Fluorobenzamide, from initial risk assessment to final disposal.
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¢ To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of 4-Fluorobenzamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200420#4-fluorobenzamide-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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